![molecular formula C5H10ClN5 B6276680 5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-d][1,4]diazepine hydrochloride CAS No. 2763759-20-0](/img/no-structure.png)
5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-d][1,4]diazepine hydrochloride
Overview
Description
5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-d][1,4]diazepine hydrochloride (hereafter referred to as 5H-TZD) is an organic compound of the diazepine class. It is a crystalline solid that is soluble in water and organic solvents. 5H-TZD has been studied for its potential applications in a variety of scientific research fields, including drug discovery, organic synthesis, and biochemistry.
Scientific Research Applications
5H-TZD has been studied for its potential applications in a variety of scientific research fields. In drug discovery, 5H-TZD has been investigated for its potential as a novel therapeutic agent. In organic synthesis, 5H-TZD has been utilized as a versatile building block for the synthesis of a variety of heterocyclic compounds. In biochemistry, 5H-TZD has been studied for its potential as a tool to modulate the activity of enzymes. Additionally, 5H-TZD has been investigated for its potential applications in materials science, as a fluorescent probe, and as a reagent for the detection of metal ions.
Mechanism of Action
The mechanism of action of 5H-TZD is not yet fully understood. However, it is believed that 5H-TZD may act as an inhibitor of certain enzymes, such as cytochrome P450. Additionally, 5H-TZD may act as a ligand for certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5H-TZD are not yet fully understood. However, it is believed that 5H-TZD may have a variety of effects on the body, including the modulation of enzyme activity, the modulation of receptor activity, and the modulation of gene expression. Additionally, 5H-TZD may have a variety of effects on the brain, including the modulation of neurotransmitter levels and the modulation of neuronal excitability.
Advantages and Limitations for Lab Experiments
5H-TZD has several advantages for lab experiments. It is a relatively inexpensive compound, and it can be synthesized using a variety of methods. Additionally, it is soluble in a variety of solvents, making it easy to handle in the laboratory. However, 5H-TZD also has several limitations. It is a relatively unstable compound, and it can be degraded by light and oxygen. Additionally, its mechanism of action is not yet fully understood, making it difficult to predict its effects in the body.
Future Directions
There are a variety of potential future directions for the study of 5H-TZD. These include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and organic synthesis. Additionally, further studies should be conducted to investigate the stability of 5H-TZD and its potential interactions with other compounds. Finally, further research should be conducted to investigate the potential therapeutic applications of 5H-TZD, such as its potential to modulate enzyme activity and receptor activity.
Synthesis Methods
5H-TZD can be synthesized using a variety of methods. One common method involves the reaction of 1,2,3,4-tetrazole with an aldehyde or ketone in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction yields a diazonium salt, which can then be further reacted with a nucleophile, such as an alcohol or amine, to form the desired 5H-TZD product. Other methods of synthesis include the reaction of 1,2,3,4-tetrazole with an alkyl halide in the presence of a base, and the reaction of 1,2,3,4-tetrazole with an alkyne in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-d][1,4]diazepine hydrochloride involves the reaction of 1,2-diaminoguanidine with 1,2-dichloroethane to form 1,2-bis(2-chloroethyl)guanidine. This intermediate is then reacted with sodium azide to form the tetrazole ring. The resulting compound is then reacted with hydrazine hydrate to form the final product.", "Starting Materials": [ "1,2-diaminoguanidine", "1,2-dichloroethane", "sodium azide", "hydrazine hydrate" ], "Reaction": [ "1. 1,2-diaminoguanidine is reacted with 1,2-dichloroethane in the presence of a base such as sodium hydroxide to form 1,2-bis(2-chloroethyl)guanidine.", "2. 1,2-bis(2-chloroethyl)guanidine is then reacted with sodium azide in the presence of a solvent such as dimethylformamide to form the tetrazole ring.", "3. The resulting compound is then reacted with hydrazine hydrate in the presence of a solvent such as ethanol to form the final product, 5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-d][1,4]diazepine hydrochloride." ] } | |
CAS RN |
2763759-20-0 |
Molecular Formula |
C5H10ClN5 |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
